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Compound of Interest

Compound Name: SR10067

Cat. No.: B15608826

For researchers, scientists, and drug development professionals, this document provides
essential safety protocols, operational guidance, and disposal plans for the REV-ERB agonist,
SR10067. By offering clear, step-by-step instructions and critical safety information, we aim to
be your preferred resource for laboratory safety and chemical handling, fostering a relationship
built on trust and value that extends beyond the product itself.

Immediate Safety and Handling Protocols

The proper handling of SR10067 is paramount to ensure laboratory safety. The following
personal protective equipment (PPE) and handling procedures are mandatory.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical when working with SR10067. The
following table summarizes the required PPE.
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Protection Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side-

shields or goggles.

Protects against accidental
splashes and airborne

particles.

Skin Protection

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

Prevents direct skin contact

with the compound.

Body Protection

Laboratory coat.

Provides a barrier against
spills and contamination of

personal clothing.

Respiratory Protection

Use a dust mask or respirator
if handling large quantities or if

dust is generated.

Minimizes inhalation of the
compound, especially in

powdered form.

Handling and Storage

Adherence to proper handling and storage protocols will maintain the integrity of SR10067 and

ensure a safe laboratory environment.

Aspect

Procedure

Handling

- Avoid contact with skin, eyes, and clothing. -

Avoid dust formation. - Ensure adequate

ventilation. - Wash hands thoroughly after

handling.

Storage

- Keep container tightly closed. - Store in a dry

and well-ventilated place. - Recommended

storage temperature: -20°C.[1]

Operational Plan: From Preparation to Disposal

A structured operational plan ensures consistency and safety throughout the experimental

process.
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Stock Solution Preparation

SR10067 is typically dissolved in an organic solvent for in vitro and in vivo studies.

Solvent Concentration Storage of Stock Solution

Aliquot and store at -20°C for
DMSO > 2.5 mg/mL (5.37 mM)[1]
up to 3 months.[2]

Disposal Plan

Proper disposal of SR10067 and contaminated materials is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Type Disposal Method

Dispose of as hazardous waste in accordance
Unused SR10067 with local, state, and federal regulations. Do not

allow to enter drains or waterways.

All materials that have come into contact with
) ) SR10067 (e.g., pipette tips, gloves, vials) should
Contaminated Materials ) i
be considered hazardous waste and disposed of

accordingly.

SR10067 Signaling Pathway

SR10067 is a potent and selective agonist of the nuclear receptors REV-ERBa and REV-ERB.
[3] These receptors are key components of the circadian clock machinery, acting as
transcriptional repressors. The binding of SR10067 to REV-ERB enhances its repressive
activity, leading to the modulation of downstream target genes involved in the regulation of
circadian rhythms, metabolism, and inflammation.

SR10067 Binds & Activates REV-ERBa/ Recruits NCoR/HDAC3 Represses Transcription Activates Transcription Clock & Metabolic
Corepressor Complex Genes
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SR10067 activates REV-ERB, leading to transcriptional repression.

Experimental Protocols

The following are detailed methodologies for key experiments involving SR10067.

In Vitro: Cellular Assay for REV-ERB Activity

This protocol outlines a common method to assess the activity of SR10067 on REV-ERB in a

cellular context.
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Cell Preparation

1. Culture HEK293T cells

l

2. Transfect with REV-ERB
and reporter plasmids

Treatment

3. Treat cells with varying
concentrations of SR10067

Analysis

(Commene )
'

[ 5. Perform luciferase assay j

[ 6. Analyze data to determine 1IC50 j

Click to download full resolution via product page

Workflow for determining the in vitro potency of SR10067.

In Vivo: Assessment of Anxiolytic Activity in Mice
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This protocol describes a standard behavioral test to evaluate the anxiolytic effects of SR10067
in a mouse model.

Animal Preparation

1. Acclimatize mice to
housing conditions

'

2. Randomize mice into
treatment groups

Drug Admlinistration

y

3. Administer SR10067 or
vehicle via intraperitoneal (i.p.) injection

Behavioral Testing

[4. Perform Marble Burying Testj

Data Analysis

5. Count the number of
buried marbles

[ 6. Perform statistical analysis j
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Workflow for assessing the anxiolytic effects of SR10067 in vivo.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe and Effective Use of SR10067: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608826#personal-protective-equipment-for-
handling-sr10067]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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